1,4,9,12-Tetraoxacyclohexadecane-5,8,13,16-tetrone

• CAS No.: 62538-52-7
• Molecular Formula: C12H16O8
• Molecular Weight: 288.25 g/mol
• IUPAC Name: 1,4,9,12-tetraoxacyclohexadecane-5,8,13,16-tetrone
• InChI: InChI=1S/C12H16O8/c13-9-1-2-10(14)18-7-8-20-12(16)4-3-11(15)19-6-5-17-9/h1-8H2
• InChI Key: HZCFLHDKQOZREZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)OCCOC(=O)CCC(=O)OCCOC1=O

Description

1,4,9,12-Tetraoxacyclohexadecane-5,8,13,16-tetrone is a chemical compound with the molecular formula C12H16O8 . It is known for its unique structure, which includes four oxygen atoms arranged in a cyclic configuration. This compound has a molecular weight of 288.25 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,4,9,12-Tetraoxacyclohexadecane-5,8,13,16-tetrone typically involves the cyclization of appropriate precursors under controlled conditions. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure the formation of the desired cyclic structure .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale reactors and continuous flow processes to optimize yield and purity. The use of advanced purification techniques, such as chromatography, is also common to isolate the compound from reaction mixtures .

Chemical Reactions Analysis

Types of Reactions

1,4,9,12-Tetraoxacyclohexadecane-5,8,13,16-tetrone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state products.

Reduction: Reduction reactions can lead to the formation of lower oxidation state products.

Substitution: The compound can participate in substitution reactions where one or more atoms are replaced by different atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols. Substitution reactions can result in a variety of substituted derivatives .

Scientific Research Applications

1,4,9,12-Tetraoxacyclohexadecane-5,8,13,16-tetrone has several applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1,4,9,12-Tetraoxacyclohexadecane-5,8,13,16-tetrone involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 1,4,9,12-Tetraoxacyclohexadecane-5,8,13,16-tetrone include:

• 1,4,9,12-Tetraazacyclooctadecane-2,5,8,11-tetrone
• This compound derivatives .

Uniqueness

This compound is unique due to its specific cyclic structure and the presence of multiple oxygen atoms, which confer distinct chemical and physical properties. These properties make it valuable for various applications in research and industry .